Cas no 681132-02-5 (Piperidine, 1-[2-(4-chlorophenoxy)-1-oxopropyl]-4-(4-fluorobenzoyl)-)

Piperidine, 1-[2-(4-chlorophenoxy)-1-oxopropyl]-4-(4-fluorobenzoyl)- structure
681132-02-5 structure
Product name:Piperidine, 1-[2-(4-chlorophenoxy)-1-oxopropyl]-4-(4-fluorobenzoyl)-
CAS No:681132-02-5
MF:C21H21ClFNO3
MW:389.84774851799
CID:1724594

Piperidine, 1-[2-(4-chlorophenoxy)-1-oxopropyl]-4-(4-fluorobenzoyl)- Chemical and Physical Properties

Names and Identifiers

    • Piperidine, 1-[2-(4-chlorophenoxy)-1-oxopropyl]-4-(4-fluorobenzoyl)-
    • 1-Propanone, 2-(4-chlorophenoxy)-1-[4-(4-fluorobenzoyl)-1-piperidinyl]-
    • Inchi: 1S/C21H21ClFNO3/c1-14(27-19-8-4-17(22)5-9-19)21(26)24-12-10-16(11-13-24)20(25)15-2-6-18(23)7-3-15/h2-9,14,16H,10-13H2,1H3
    • InChI Key: ZDRXQQOTTDEJQK-UHFFFAOYSA-N
    • SMILES: C(N1CCC(C(=O)C2=CC=C(F)C=C2)CC1)(=O)C(OC1=CC=C(Cl)C=C1)C

Computed Properties

  • Exact Mass: 389.11953

Experimental Properties

  • Density: 1.268±0.06 g/cm3(Predicted)
  • Boiling Point: 559.7±50.0 °C(Predicted)
  • PSA: 46.61
  • pka: -1.98±0.40(Predicted)

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